Cas no 150698-74-1 (1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one
• CAS No: 150698-74-1
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD08457469
• CID: 99806
• PubChem ID: 19971588
• Update Time: 2025-06-23

1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoro-
• 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethanone
• 3-BroMo-4,alpha,alpha,alpha-tetrafluoroacetophenone
• 2-bromo-4-trifluoroacetylfluorobenzene
• 3'-bromo-4',2,2,2-tetrafluoroacetophenone
• PC2465
• 3'-BROMO-4',2,2,2-TETRAFLUOROACETOPHENONE 98
• 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one
• 1-(3-Bromo-4-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• EN300-1937200
• SCHEMBL8848280
• A809066
• AKOS017558443
• 150698-74-1
• MFCD08457469
• PS-11408
• DTXSID80601574
• CS-0447154
• Ethanone, 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoro-
• 3/'-BROMO-4/',2,2,2-TETRAFLUOROACETOPHENONE 98
• 3'-Bromo-4',2,2,2-tetrafluoroacetophenone 98%

• MDL： MFCD08457469
• Inchi： 1S/C8H3BrF4O/c9-5-3-4(1-2-6(5)10)7(14)8(11,12)13/h1-3H
• InChI Key： SFVGYPOXYKGQCG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(C(F)(F)F)=O)=C1)F

Computed Properties

• Exact Mass: 269.93000
• Monoisotopic Mass: 269.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.33320

1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 150698-74-1)

1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 150698-74-1, belongs to a class of molecules that exhibit unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both bromo and fluoro substituents on the aromatic ring introduces a high degree of functional tunability, which is highly sought after in drug discovery programs.

The structural motif of 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one incorporates a trifluoromethyl group at the alpha-position relative to the carbonyl functionality. This substitution pattern is particularly interesting because trifluoromethyl groups are known to enhance metabolic stability, lipophilicity, and binding affinity in many drug candidates. The combination of these features makes this compound an attractive intermediate for synthesizing small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing fluorinated compounds for medicinal applications. The fluorine atom's ability to modulate physicochemical properties such as solubility, permeability, and metabolic resistance has made fluorinated molecules indispensable in modern drug design. Specifically, 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one has been explored as a key building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The bromo substituent further enhances reactivity, allowing for subsequent functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one is its potential application in the development of antiviral and antibacterial agents. The electron-withdrawing nature of the trifluoromethyl group and the halogenated aromatic ring contribute to strong interactions with biological targets. For instance, studies have demonstrated that similar scaffolds can inhibit viral proteases by disrupting their active site architecture. Furthermore, the compound's ability to undergo further derivatization opens up possibilities for designing molecules with enhanced efficacy against resistant strains of pathogens.

The synthesis of 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the bromination and fluorination of an aromatic ring followed by condensation with a suitable aldehyde or ketone precursor. The introduction of the trifluoromethyl group can be achieved through reductive trifluoromethylation or direct fluorination techniques. These synthetic strategies highlight the compound's accessibility while maintaining high yields and purity levels essential for pharmaceutical applications.

From a computational chemistry perspective, 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly influences the electronic distribution around the molecule, thereby modulating its affinity for protein binding sites. These insights have guided medicinal chemists in optimizing lead compounds for better pharmacokinetic profiles.

Recent advancements in green chemistry have also influenced the synthesis of 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one. Researchers are increasingly adopting catalytic methods that minimize waste and energy consumption without compromising reaction efficiency. For example, transition-metal-catalyzed reactions have been employed to achieve selective bromination and fluorination under mild conditions. Such sustainable approaches align with global efforts to promote environmentally friendly drug synthesis.

The pharmacological potential of 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one extends beyond oncology and antiviral applications. Emerging evidence suggests that this compound may exhibit neuroprotective effects by inhibiting enzymes involved in neuroinflammation. Additionally, its structural similarity to known anti-inflammatory agents makes it a promising candidate for further exploration in therapeutic areas such as rheumatoid arthritis and neurodegenerative diseases.

In conclusion, 1-(3-bromo-4-fluorophenyl)-2,2,2-trifluoroethan-1-one (CAS No. 150698-74-1) represents a structurally intriguing molecule with broad pharmaceutical relevance. Its unique combination of substituents—bromo and fluoro on an aromatic ring with a trifluoromethyl ketone moiety—provides an excellent platform for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic methodologies, 1-(3-bromo-4-fluorophenyl)-2